Cas no 78167-68-7 (Methyl 2-(1-Methyl-2-pyrrolidylidene)acetate)

• Product Name: Methyl 2-(1-Methyl-2-pyrrolidylidene)acetate
• CAS No: 78167-68-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD27978578
• CID: 1057326
• PubChem ID: 74890594
• Update Time: 2025-11-07

Methyl 2-(1-Methyl-2-pyrrolidylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1-Methyl-2-pyrrolidylidene)acetate
• oxalate,ytterbium(3+),decahydrate
• Acetic acid,(1-methyl-2-pyrrolidinylidene)-,methyl ester
• Methyl (1-methyl-2-pyrrolidinylidene)acetate
• 6906AJ
• FCH3638314
• FCH4094351
• FCH3744107
• MFCD23381105
• CS-11498
• AS-32413
• Methyl (Z)-2-(1-methylpyrrolidin-2-ylidene)acetate
• methyl (2Z)-2-(1-methylpyrrolidin-2-ylidene)acetate
• 78167-68-7
• CS-0455668
• Methyl2-(1-Methyl-2-pyrrolidylidene)acetate
• AKOS025404415

• MDL： MFCD27978578
• Inchi： 1S/C8H13NO2/c1-9-5-3-4-7(9)6-8(10)11-2/h6H,3-5H2,1-2H3/b7-6-
• InChI Key： GROLDPDJZCHIQN-SREVYHEPSA-N
• SMILES： O(C)C(/C=C1/CCCN/1C)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on Methyl 2-(1-Methyl-2-pyrrolidylidene)acetate

Methyl 2-(1-Methyl-2-pyrrolidylidene)acetate: An Overview of CAS No. 78167-68-7

Methyl 2-(1-Methyl-2-pyrrolidylidene)acetate, also known by its CAS number 78167-68-7, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a methyl ester group and a pyrrolidylidene moiety, making it a valuable intermediate in various synthetic pathways.

The chemical formula of Methyl 2-(1-Methyl-2-pyrrolidylidene)acetate is C₉H₁₅NO₂. Its molecular weight is approximately 169.22 g/mol. The compound is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but has limited solubility in water. These properties make it suitable for use in a wide range of applications, from laboratory-scale synthesis to industrial processes.

In the realm of pharmaceutical research, Methyl 2-(1-Methyl-2-pyrrolidylidene)acetate has shown promise as an intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of novel drugs targeting neurological disorders, cancer, and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and neuroprotective effects, making them potential candidates for therapeutic applications.

The synthetic versatility of Methyl 2-(1-Methyl-2-pyrrolidylidene)acetate is another key factor contributing to its importance in the chemical industry. It can be readily synthesized through a series of well-documented reactions, including condensation and esterification processes. One common synthetic route involves the reaction of 1-methylpyrrolidine with acetic acid followed by methylation to form the desired ester. This straightforward synthesis pathway ensures that the compound can be produced efficiently and cost-effectively on both small and large scales.

In addition to its pharmaceutical applications, Methyl 2-(1-Methyl-2-pyrrolidylidene)acetate has found use in materials science and polymer chemistry. Its ability to participate in ring-opening polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. These polymers have potential applications in areas such as drug delivery systems, coatings, and adhesives.

The environmental impact of Methyl 2-(1-Methyl-2-pyrrolidylidene)acetate is an important consideration for both researchers and industry professionals. Studies have shown that the compound has low toxicity and environmental persistence when handled properly. However, it is essential to follow standard safety protocols during handling and disposal to minimize any potential risks.

In conclusion, Methyl 2-(1-Methyl-2-pyrrolidylidene)acetate (CAS No. 78167-68-7) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers and chemists working on innovative solutions to complex problems. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.